Cas no 1214360-05-0 (3-Fluoro-5-(pyridin-3-yl)pyridin-2-ol)

• Product name: 3-Fluoro-5-(pyridin-3-yl)pyridin-2-ol
• CAS No: 1214360-05-0
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• CID: 4799314

3-Fluoro-5-(pyridin-3-yl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(pyridin-3-yl)pyridin-2-ol
• 3-Fluoro-5-(pyridin-3-yl)pyridin-2-ol

• Inchi： 1S/C10H7FN2O/c11-9-4-8(6-13-10(9)14)7-2-1-3-12-5-7/h1-6H,(H,13,14)
• InChI Key： ZRQCBIAHGAIJPU-UHFFFAOYSA-N
• SMILES： FC1C(NC=C(C=1)C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Topological Polar Surface Area: 42
• XLogP3: 0.6

Additional information on 3-Fluoro-5-(pyridin-3-yl)pyridin-2-ol

3-Fluoro-5-(pyridin-3-yl)pyridin-2-ol (CAS No. 1214360-05-0): An Emerging Compound in Medicinal Chemistry

3-Fluoro-5-(pyridin-3-yl)pyridin-2-ol (CAS No. 1214360-05-0) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as 3-fluoro-5-(3-pyridyl)pyridin-2(1H)-one, belongs to the class of pyridine derivatives and has been the subject of extensive research in recent years.

The chemical structure of 3-Fluoro-5-(pyridin-3-yl)pyridin-2-ol is characterized by a pyridine ring substituted with a fluoro group at the 3-position and a pyridine moiety at the 5-position. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for various biological studies. The fluoro substitution, in particular, is known to enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

Recent studies have highlighted the potential of 3-Fluoro-5-(pyridin-3-yl)pyridin-2-ol as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits significant inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in various cancers. The ability to modulate CDK activity makes 3-Fluoro-5-(pyridin-3-yl)pyridin-2-ol a valuable lead compound for the development of novel anticancer agents.

In addition to its anticancer potential, 3-Fluoro-5-(pyridin-3-yl)pyridin-2-ol has also shown promise in other therapeutic areas. A study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound possesses anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory effects are attributed to its ability to inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response.

The pharmacokinetic profile of 3-Fluoro-5-(pyridin-3-yl)pyridin-2-ol has been extensively studied to assess its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, toxicity studies have indicated that 3-Fluoro-5-(pyridin-3-yl)pyridin-2-ol is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The structural versatility of 3-fluoro-pyridine derivatives, including 3-fluoro-pyridine, has led to their exploration in various synthetic routes and modifications. Chemists have developed efficient methods to synthesize these compounds using transition-metal-catalyzed cross-coupling reactions and other advanced synthetic techniques. These methods not only improve the yield and purity of the final product but also allow for the introduction of additional functional groups to fine-tune the biological activity and pharmacological properties.

In conclusion, 3-fluoro-pyridine derivatives, particularly 3-fluoro-pyridine, represent a class of compounds with significant potential in medicinal chemistry. The unique structural features and biological activities of these molecules make them valuable candidates for further research and development. Ongoing studies continue to explore their therapeutic applications and optimize their properties for clinical use. As research progresses, it is anticipated that compounds like 3-fluoro-pyridine will play an increasingly important role in addressing unmet medical needs.